molecular formula C16H26N2O2 B261426 2-[1-(4-Methoxy-2,3-dimethylbenzyl)-2-piperazinyl]ethanol

2-[1-(4-Methoxy-2,3-dimethylbenzyl)-2-piperazinyl]ethanol

Cat. No. B261426
M. Wt: 278.39 g/mol
InChI Key: SSWVGAQGUIIKGK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[1-(4-Methoxy-2,3-dimethylbenzyl)-2-piperazinyl]ethanol, also known as MPPE, is a chemical compound that has been widely used in scientific research. It is a derivative of benzylpiperazine, which is a psychoactive drug. MPPE has been found to have potential therapeutic effects in various medical conditions, including anxiety, depression, and schizophrenia.

Scientific Research Applications

2-[1-(4-Methoxy-2,3-dimethylbenzyl)-2-piperazinyl]ethanol has been extensively studied for its potential therapeutic effects in various medical conditions. It has been found to have anxiolytic and antidepressant effects in animal models. 2-[1-(4-Methoxy-2,3-dimethylbenzyl)-2-piperazinyl]ethanol has also been shown to improve cognitive function in rats with Alzheimer's disease. In addition, 2-[1-(4-Methoxy-2,3-dimethylbenzyl)-2-piperazinyl]ethanol has been found to have antipsychotic effects in animal models of schizophrenia.

Mechanism of Action

The exact mechanism of action of 2-[1-(4-Methoxy-2,3-dimethylbenzyl)-2-piperazinyl]ethanol is not fully understood. However, it has been suggested that 2-[1-(4-Methoxy-2,3-dimethylbenzyl)-2-piperazinyl]ethanol may act as a partial agonist at the 5-HT1A receptor, which is a serotonin receptor involved in anxiety and depression. 2-[1-(4-Methoxy-2,3-dimethylbenzyl)-2-piperazinyl]ethanol may also modulate the activity of the dopamine D2 receptor, which is implicated in schizophrenia.
Biochemical and Physiological Effects
2-[1-(4-Methoxy-2,3-dimethylbenzyl)-2-piperazinyl]ethanol has been found to increase the levels of serotonin and dopamine in the brain, which may contribute to its therapeutic effects. It has also been shown to decrease the levels of the stress hormone cortisol in animal models. 2-[1-(4-Methoxy-2,3-dimethylbenzyl)-2-piperazinyl]ethanol has been found to have a low toxicity profile and is well-tolerated in animal studies.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[1-(4-Methoxy-2,3-dimethylbenzyl)-2-piperazinyl]ethanol in lab experiments is its potential therapeutic effects in various medical conditions. 2-[1-(4-Methoxy-2,3-dimethylbenzyl)-2-piperazinyl]ethanol is also relatively easy to synthesize and has a low toxicity profile. However, one limitation is that the exact mechanism of action of 2-[1-(4-Methoxy-2,3-dimethylbenzyl)-2-piperazinyl]ethanol is not fully understood, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 2-[1-(4-Methoxy-2,3-dimethylbenzyl)-2-piperazinyl]ethanol. One direction is to further investigate its potential therapeutic effects in various medical conditions, including anxiety, depression, and schizophrenia. Another direction is to elucidate the exact mechanism of action of 2-[1-(4-Methoxy-2,3-dimethylbenzyl)-2-piperazinyl]ethanol, which may lead to the development of more effective treatments for these conditions. Additionally, future studies may investigate the potential of 2-[1-(4-Methoxy-2,3-dimethylbenzyl)-2-piperazinyl]ethanol as a neuroprotective agent in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
In conclusion, 2-[1-(4-Methoxy-2,3-dimethylbenzyl)-2-piperazinyl]ethanol is a chemical compound that has been extensively studied for its potential therapeutic effects in various medical conditions. It has a low toxicity profile and is relatively easy to synthesize. Further research is needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

2-[1-(4-Methoxy-2,3-dimethylbenzyl)-2-piperazinyl]ethanol can be synthesized through the reaction of 4-methoxy-2,3-dimethylbenzylamine with 2-chloroethanol in the presence of a base such as potassium carbonate. The reaction yields 2-[1-(4-Methoxy-2,3-dimethylbenzyl)-2-piperazinyl]ethanol as a white crystalline powder with a melting point of 144-147°C.

properties

Product Name

2-[1-(4-Methoxy-2,3-dimethylbenzyl)-2-piperazinyl]ethanol

Molecular Formula

C16H26N2O2

Molecular Weight

278.39 g/mol

IUPAC Name

2-[1-[(4-methoxy-2,3-dimethylphenyl)methyl]piperazin-2-yl]ethanol

InChI

InChI=1S/C16H26N2O2/c1-12-13(2)16(20-3)5-4-14(12)11-18-8-7-17-10-15(18)6-9-19/h4-5,15,17,19H,6-11H2,1-3H3

InChI Key

SSWVGAQGUIIKGK-UHFFFAOYSA-N

SMILES

CC1=C(C=CC(=C1C)OC)CN2CCNCC2CCO

Canonical SMILES

CC1=C(C=CC(=C1C)OC)CN2CCNCC2CCO

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.